Sulfuric acid thallium(1+) salt (1:2)

• CAS No.: 7446-18-6
• Product Name: Sulfuric acid thallium(1+) salt (1:2)
• Molecular Formula: Tl2SO4; O4STl2
• Molecular Weight: 302.46 g/mol
• Standard InChI: InChI=1S/H2O4S.Tl/c1-5(2,3)4;/h(H2,1,2,3,4)
• Standard InChIKey: YTQVHRVITVLIRD-UHFFFAOYSA-L
• SMILES: OS(=O)(=O)O.[Tl]
• Canonical SMILES: [O-]S(=O)(=O)[O-].[Tl+].[Tl+]
• Boiling Point: Decomposes (EPA, 1998); Decomposes
• Colorform: White, rhomboid prisms; Colorless ... solid; White rhomboid crystals; Colorless, dense powde
• Density: 6.77 (EPA, 1998); 6.77; 6.77 g/cm³
• Melting Point: 1170 °F (EPA, 1998); 632 °C
• Physical Description: Thallium sulfate appears as odorless white rhomboid prisms or a dense white powder. Density 6.77 g / cm3. Melting point 1170°F (632°C). Extremely toxic by ingestion. Very toxic by skin absorption and ingestion. A slow acting cumulative poison. Used as a rat poison, and an ant bait. Also used for analysis (testing for iodine in the presence of chlorine) and ozonometry. Not registered as a pesticide in the U.S.; WHITE OR COLOURLESS CRYSTALS.
• Description: Thallium sulfate appears as odorless white rhomboid prisms or a dense white powder. Density 6.77 g / cm3. Melting point 1170°F (632°C). Extremely toxic by ingestion. Very toxic by skin absorption and ingestion. A slow acting cumulative poison. Used as a rat poison, and an ant bait. Also used for analysis (testing for iodine in the presence of chlorine) and ozonometry. Not registered as a pesticide in the U.S.; Thallium sulfate is an organic molecular entity.
• Related CAS: 10031-59-1 (Parent)
• Shelf Life: Very stable
• Solubility: Solubility in 100 ml water at 0 °C: 2.70 g, at 20 °C: 4.87 g, at 100 °C: 18.45 g; 48.7 g/l @ 15 °C; 191.4 g/l @ 100 °C; Solubility in water, g/100ml at 20 °C: 4.87 (moderate)
• Synonyms: thallium sulfate; thallium sulfate dithallium (+1) salt
• Vapor Pressure: Inappreciable (EPA, 1998); Zero
• PubChem Compound: 24182292
• Last Modified: Nov 11 2021